Cas no 1216059-62-9 (2-Amino-5-(2-thienyl)thieno2,3-dpyrimidin-4(3H)-one)

2-Amino-5-(2-thienyl)thieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound featuring a fused thieno[2,3-d]pyrimidin-4-one core with an amino substituent at the 2-position and a 2-thienyl group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. Its rigid, conjugated framework enhances stability and facilitates π-stacking interactions, which are advantageous in the design of bioactive molecules or organic semiconductors. The presence of reactive amino and carbonyl groups allows for further functionalization, enabling tailored modifications for specific applications. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors or antimicrobial agents due to its structural resemblance to purine bases.

2-Amino-5-(2-thienyl)thieno2,3-dpyrimidin-4(3H)-one structure

1216059-62-9 structure

Product Name:2-Amino-5-(2-thienyl)thieno2,3-dpyrimidin-4(3H)-one

CAS No:1216059-62-9

MF:C₁₀H₇N₃OS₂

MW:249.312078714371

CID:4686559

Update Time:2025-10-19

2-Amino-5-(2-thienyl)thieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 2-amino-5-(2-thienyl)thieno[2,3-d]pyrimidin-4(3H)-one
- 2-amino-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
- 2-Amino-5-(2-thienyl)thieno2,3-dpyrimidin-4(3H)-one
- Inchi： 1S/C10H7N3OS2/c11-10-12-8(14)7-5(4-16-9(7)13-10)6-2-1-3-15-6/h1-4H,(H3,11,12,13,14)
- InChI Key： ZVJJMPKXAOGXMK-UHFFFAOYSA-N
- SMILES： S1C=C(C2=CC=CS2)C2C(NC(N)=NC1=2)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 347
Topological Polar Surface Area: 124

2-Amino-5-(2-thienyl)thieno2,3-dpyrimidin-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A134670-50mg	2-Amino-5-(2-thienyl)thieno[2,3-d]pyrimidin-4(3H)-one	1216059-62-9		50mg	$ 95.00	2022-06-08
TRC	A134670-100mg	2-Amino-5-(2-thienyl)thieno[2,3-d]pyrimidin-4(3H)-one	1216059-62-9		100mg	$ 155.00	2022-06-08